(S)-(-)-4-Amino-2-hydroxybutyric acid
Overview
Description
(-)-4-Amino-2-hydroxybutyric acid, also known as (-)-2-Amino-4-hydroxybutanoic acid or (-)-α-Amino-β-hydroxybutyric acid, is an amino acid that is found in the human body and is involved in various biochemical processes. It is a key intermediate in the metabolism of amino acids, and plays an important role in energy metabolism, neurotransmitter synthesis, and the regulation of glucose levels. (-)-4-Amino-2-hydroxybutyric acid has also been studied for its potential therapeutic applications, such as for the treatment of diabetes, obesity, and neurodegenerative diseases.
Scientific Research Applications
Biosynthesis from Methane
- Methane-Based Biosynthesis : A study by Nguyen and Lee (2021) explored the biosynthesis of 4-HB from methane using engineered Methylosinus trichosporium OB3b. They were able to synthesize 4-HB and P(3-hydroxybutyrate-co-4-hydroxybutyrate) copolymer from methane, demonstrating the potential of using methane as a single carbon source for bioplastic production.
Synthesis Methods
- Synthesis of 4-Amino-3-hydroxybutyric Acid : A method for synthesizing 4-amino-3-hydroxybutyric acid, a close variant of 4-HB, was described by Pinza and Pifferi (1978). This method involved a three-step process starting from crotonic acid.
Biochemical Studies
- Metabolic Impact on Amino Acids : Research by Seo et al. (2018) investigated the impact of γ-hydroxybutyric acid on amino acid metabolism in rats. They found altered amino acid profiles in urine after γ-hydroxybutyric acid treatment, providing insights into the biochemical mechanisms of intoxication and potential biomarkers.
Genetic Studies
- Succinic Semialdehyde Dehydrogenase Deficiency : A study by Chambliss et al. (1998) linked the accumulation of 4-hydroxybutyric acid to succinic semialdehyde dehydrogenase (SSADH) deficiency. They identified mutations in the SSADH gene in patients, providing insights into the genetic basis of this rare metabolic disorder.
Mechanism of Action
Target of Action
It’s worth noting that amino acids often interact with various enzymes and receptors in the body, influencing numerous biochemical processes .
Mode of Action
Amino acids typically serve as building blocks for proteins and can also participate in various metabolic pathways .
Biochemical Pathways
Amino acids are known to play crucial roles in numerous biochemical pathways, including protein synthesis and energy production .
Pharmacokinetics
Amino acids are generally well-absorbed in the gut and distributed throughout the body, where they are metabolized by various enzymes .
Result of Action
Amino acids are fundamental to cellular function, contributing to the structure and function of proteins, serving as precursors for other molecules (like neurotransmitters), and participating in cellular signaling .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of amino acids .
properties
IUPAC Name |
(2S)-4-amino-2-hydroxybutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO3/c5-2-1-3(6)4(7)8/h3,6H,1-2,5H2,(H,7,8)/t3-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVUOMFWNDGNLBJ-VKHMYHEASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CN)C(C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(CN)[C@@H](C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
119.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
40371-51-5 |
Source
|
| Record name | 4-Amino-2-hydroxybutyric acid, (S)-(-)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040371515 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (2S)-4-amino-2-hydroxy-butanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-AMINO-2-HYDROXYBUTYRIC ACID, (S)-(-)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2Z3NQ8MG2T | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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